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Compound of Interest

Compound Name: 3-Methanesulfinylbenzoic acid

CAS No.: 90345-62-3

Cat. No.: B2411474

Get Quote

Executive Summary & Immediate Action
Do not dispose of 3-Methanesulfinylbenzoic acid (CAS: 3875-30-1) down the drain or in

municipal trash.

While this compound is not a P-listed or U-listed acute hazardous waste under US EPA

regulations (40 CFR 261.33), it is a chemical intermediate classified as a Skin and Eye Irritant

(Category 2). The presence of the sulfinyl group (

) increases skin permeability, potentially acting as a carrier for other contaminants.

Disposal Class: Solid Organic Waste (Non-Halogenated). Primary Hazard: Irritant / Potential

Skin Permeator. Disposal Method: High-temperature incineration via a licensed hazardous

waste contractor.

Chemical Profile & Hazard Identification
To ensure safe handling, the waste generator must understand why specific protocols are

enforced.
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Property Data Operational Implication

Chemical Name 3-Methanesulfinylbenzoic acid

Use full name on waste tags;

avoid abbreviations like "3-

MSBA".

CAS Number 3875-30-1
Required for waste

manifesting.

Physical State
Solid (White to Off-White

Powder)

Must be segregated from liquid

waste streams to prevent

secondary reactions.

Functional Groups

Carboxylic Acid (-COOH),

Sulfoxide (

)

Acidic: Incompatible with

strong bases (exothermic).

Sulfoxide: Compatible with

oxidizers only under controlled

conditions; generally

segregate from strong

oxidizers to prevent

uncontrolled oxidation to

sulfone.

GHS Classification
H315 (Skin Irrit.), H319 (Eye

Irrit.)

Standard PPE (Nitrile gloves,

safety glasses) is mandatory

during disposal.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization
Before moving waste to the central accumulation area, stabilize the material at the bench.

Segregation:

Do Not Mix with strong bases (e.g., Sodium Hydroxide, Potassium Hydroxide). The

neutralization reaction is exothermic and can pressurize waste containers.

Do Not Mix with strong oxidizers (e.g., Peroxides, Permanganates). The sulfinyl group can

be further oxidized to a sulfonyl group, generating heat.
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Container Selection:

Use a wide-mouth High-Density Polyethylene (HDPE) jar for solids.

Glass jars are acceptable but pose a breakage risk during transport.

Phase 2: Waste Stream Allocation
Select the correct workflow based on the physical state of the waste.

Scenario A: Pure Solid Waste (Expired/Excess Reagent)
Transfer the solid powder into a dedicated Solid Organic Waste container.

Labeling: Affix a hazardous waste tag immediately.

Constituents: "3-Methanesulfinylbenzoic acid, 98%".

Hazard Checkbox: Mark "Irritant" and "Toxic".

Closure: Screw the lid down tightly. Do not leave a funnel in the neck.

Scenario B: Solution Waste (Mother Liquor/Reaction Mixtures)
If the compound is dissolved in a solvent (e.g., Methanol, Ethyl Acetate):

Identify the solvent.

If solvent is Halogenated (DCM, Chloroform): Dispose in Halogenated Organic Waste.

If solvent is Non-Halogenated (Methanol, Acetone): Dispose in Non-Halogenated Organic

Waste.

pH Check: If the solution was part of an extraction and is highly acidic (pH < 2), it must be

neutralized to pH 5–9 before combining with organic solvents, or collected separately as

"Acidic Organic Waste" to prevent container corrosion.

Scenario C: Contaminated Debris
Collect contaminated gloves, weigh boats, and paper towels.
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Place in a clear, heavy-duty polyethylene bag (minimum 2 mil thickness).

Seal with tape and place inside the Solid Hazardous Waste drum (often a fiber drum with a

liner).

Visual Workflow: Decision Logic
The following diagram illustrates the decision matrix for segregating this specific compound.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2411474?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
3-Methanesulfinylbenzoic Acid
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Figure 1: Decision tree for the segregation of 3-Methanesulfinylbenzoic acid waste streams.

Regulatory Compliance & Scientific Rationale
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RCRA Status (USA)
Under the Resource Conservation and Recovery Act (RCRA), this chemical is not "Listed" (F,

K, P, or U lists). However, the generator is responsible for determining if it exhibits

"Characteristic" hazards.

Ignitability (D001): Unlikely for the solid acid, but possible if dissolved in flammable solvents.

Corrosivity (D002): Applicable if in aqueous solution with pH

2.

Toxicity (D004-D043): Not standard, but the "Precautionary Principle" dictates managing it as

hazardous waste due to its biological activity as a drug intermediate.

The "Sulfoxide" Factor
Sulfoxides (R-SO-R') share structural similarities with Dimethyl Sulfoxide (DMSO).

Mechanism: They can solvate the stratum corneum (outer skin layer), increasing the

permeability of the skin.

Risk: If this acid is dissolved in a solvent and spilled on the skin, the sulfinyl group may

facilitate the transport of the acid or other impurities into the bloodstream.

Mitigation: Double-gloving (Nitrile over Latex or double Nitrile) is recommended during waste

transfer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. fishersci.com [fishersci.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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